Cas no 497061-21-9 (2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide)
497061-21-9 structure
Product Name:2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide
CAS No:497061-21-9
MF:C12H12ClNOS
MW:253.747780799866
MDL:MFCD01567711
CID:5019309
Update Time:2026-02-28
2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[(4-chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide
- 2-(4-CHLOROPHENYLTHIO)-N-PROP-2-YNYLPROPANAMIDE
- Z52402183
- 2-((4-Chlorophenyl)thio)-N-(prop-2-yn-1-yl)propanamide
- 2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide
-
- MDL: MFCD01567711
- Inchi: 1S/C12H12ClNOS/c1-3-8-14-12(15)9(2)16-11-6-4-10(13)5-7-11/h1,4-7,9H,8H2,2H3,(H,14,15)
- InChI Key: OIGRCXTUFHHPIU-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SC(C(NCC#C)=O)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 278
- XLogP3: 2.9
- Topological Polar Surface Area: 54.4
2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB163176-1 g |
2-(4-Chlorophenylthio)-N-prop-2-ynylpropanamide |
497061-21-9 | 1g |
€211.30 | 2022-09-01 | ||
| abcr | AB163176-5 g |
2-(4-Chlorophenylthio)-N-prop-2-ynylpropanamide |
497061-21-9 | 5g |
€377.50 | 2022-09-01 | ||
| abcr | AB163176-10 g |
2-(4-Chlorophenylthio)-N-prop-2-ynylpropanamide |
497061-21-9 | 10g |
€482.50 | 2022-09-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1349731-50mg |
2-((4-Chlorophenyl)thio)-N-(prop-2-yn-1-yl)propanamide |
497061-21-9 | 98% | 50mg |
¥1437.00 | 2024-05-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1349731-100mg |
2-((4-Chlorophenyl)thio)-N-(prop-2-yn-1-yl)propanamide |
497061-21-9 | 98% | 100mg |
¥1898.00 | 2024-05-11 | |
| abcr | AB163176-1g |
2-(4-Chlorophenylthio)-N-prop-2-ynylpropanamide |
497061-21-9 | 1g |
€211.30 | 2023-09-16 | ||
| abcr | AB163176-5g |
2-(4-Chlorophenylthio)-N-prop-2-ynylpropanamide |
497061-21-9 | 5g |
€377.50 | 2023-09-16 | ||
| abcr | AB163176-10g |
2-(4-Chlorophenylthio)-N-prop-2-ynylpropanamide |
497061-21-9 | 10g |
€482.50 | 2023-09-16 | ||
| Key Organics Ltd | MS-10408-1mg |
2-[(4-chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide |
497061-21-9 | >90% | 1mg |
£37.00 | 2025-03-05 | |
| Key Organics Ltd | MS-10408-5mg |
2-[(4-chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide |
497061-21-9 | >90% | 5mg |
£46.00 | 2025-03-05 |
2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide Related Literature
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
497061-21-9 (2-[(4-Chlorophenyl)sulfanyl]-N-(prop-2-yn-1-yl)propanamide) Related Products
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